Cas no 71850-04-9 (2-(piperazin-1-yl)propan-1-ol)

• Product Name: 2-(piperazin-1-yl)propan-1-ol
• CAS No: 71850-04-9
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD12781645
• CID: 569453
• PubChem ID: 70629
• Update Time: 2025-09-27

2-(piperazin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, b-methyl-
• 2-(Piperazin-1-yl)propan-1-ol
• 2-Piperazin-1-yl-propan-1-ol
• 2-piperazin-1-ylpropan-1-ol
• beta-methylpiperazine-1-ethanol
• 1-Piperazineethanol,a-methyl
• 2-piperazino-propan-1-ol
• EINECS 214-042-4
• MFCD12781645
• SB11220
• WCA85004
• EN300-145894
• BS-12197
• 71850-04-9
• (hydroxy-2 propyl) piperazine
• A866356
• SCHEMBL15471
• EINECS 276-087-6
• NSC 86963
• P11495
• AKOS005362706
• STSAIUCZKQGPNG-UHFFFAOYSA-N
• CS-0052214
• NS00063105
• DTXSID30992565
• DB-292011
• 1-Piperazineethanol, a-methyl-
• 2-(piperazin-1-yl)propan-1-ol

• MDL： MFCD12781645
• Inchi： 1S/C7H16N2O/c1-7(6-10)9-4-2-8-3-5-9/h7-8,10H,2-6H2,1H3
• InChI Key： STSAIUCZKQGPNG-UHFFFAOYSA-N
• SMILES： OCC(C)N1CCNCC1

Computed Properties

• Exact Mass: 144.12600
• Monoisotopic Mass: 144.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6

Experimental Properties

• Density: 1.007
• Boiling Point: 252.3°C at 760 mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.481
• PSA: 35.50000
• LogP: -0.46090